Cas no 524-70-9 (Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, inner salt)
![Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, inner salt structure](https://www.kuujia.com/scimg/cas/524-70-9x500.png)
524-70-9 structure
Product name:Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, inner salt
Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, inner salt
- S-adenosylethionine
- Adenosine,5'-[(3-amino-3-carboxypropyl)ethylsulfonio]-5'-deoxy-, hydroxide, inner salt,L- (8CI)
- (-)-S-Adenosyl-L-ethionine
- S-Adenosyl-L-ethionine
- 524-70-9
- Adenosine, 5'-((3-amino-3-carboxypropyl)ethylsulfonio)-5'-deoxy-, inner salt, (S)-
- (S)-5'-((3-Amino-3-carboxypropyl)ethylsulfonio)-5'-deoxyadenosine inner salt
- DTXSID00276041
- 29907-88-8
- 2-amino-4-[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-ethylsulfonio]butanoate
-
- Inchi: 1S/C16H24N6O5S/c1-2-28(4-3-8(17)16(25)26)5-9-11(23)12(24)15(27-9)22-7-21-10-13(18)19-6-20-14(10)22/h6-9,11-12,15,23-24H,2-5,17H2,1H3,(H2-,18,19,20,25,26)
- InChI Key: UBQZUBPODLPCFG-UHFFFAOYSA-N
- SMILES: CC[S+](CCC(C(=O)[O-])N)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Computed Properties
- Exact Mass: 412.153
- Monoisotopic Mass: 412.153
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.5
- Topological Polar Surface Area: 187Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, inner salt Related Literature
-
Sai Zhang,Xuetao Shen,Zhiping Zheng,Yuanyuan Ma J. Mater. Chem. A, 2015,3, 10504-10511
-
Rae Hyung Kang,Jeong-Eun Jang,Seong Jae Kang,Michael J. Sailor,Seung Geun Yeo Nanoscale Horiz., 2020,5, 1213-1225
-
Rehan Deshmukh,Arun Kumar Prusty,Utpal Roy,Sunil Bhand Analyst, 2020,145, 2267-2278
-
Zixu Sun,Xinghui Wang,Tingwei Cai,Zhen Meng RSC Adv., 2016,6, 40799-40805
-
Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
524-70-9 (Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, inner salt) Related Products
- 29908-03-0(S-Adenosyl-L-methionine)
- 17176-17-9(S-Adenosyl-DL-methionine)
- 485-80-3(Adenosine, 5'-[[(3S)-3-amino-3-carboxypropyl]methylsulfonio]-5'-deoxy-)
- 979-92-0(SAH)
- 3493-13-8(5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5'-deoxy-Adenosine iodide)
- 224779-22-0((1S,2S)-2-(Tert-butylsulfanyl)cyclohexan-1-ol)
- 2138549-62-7(4,4-Difluoro-1-(furan-3-yl)cyclohex-2-en-1-ol)
- 2229195-66-6(2-{5-chlorothieno3,2-bpyridin-2-yl}azetidine)
- 111061-55-3(Fmoc-hse(trt)-oh)
- 498542-90-8(5-Propylbenzene-1,3-diol-d5)
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
